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Compound of Interest

Compound Name: Violet 1

CAS No.: 1342-01-4

Cat. No.: B1169967

Get Quote

An In-depth Technical Guide to Basic Violet 1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Basic Violet 1 (Methyl Violet), a

synthetic organic compound with diverse applications in research and industry. This document

details its chemical and physical properties, provides experimental protocols for its synthesis

and purification, and outlines its use as a biological stain.

Core Properties and Specifications
Basic Violet 1, identified by the CAS number 8004-87-3, is a triarylmethane dye. It is

noteworthy that Basic Violet 1 is not a single compound but rather a mixture of N-methylated

pararosanilines, primarily tetra-, penta-, and hexamethylated derivatives. This compositional

variability leads to discrepancies in reported molecular formulas and weights.

For clarity, the properties of the predominant components are summarized below.
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Property Value
Reference
Molecular Formula

Reference
Molecular Weight (
g/mol )

CAS Number 8004-87-3 - -

Synonyms

Methyl Violet 2B,

Aniline Violet, Dahlia

Violet B, C.I. 42535

- -

Appearance

Green to dark green

crystalline powder

with a metallic luster

- -

Melting Point 137 °C - -

λmax 583-587 nm in water - -

Component 1

Hexamethylpararosani

line Chloride (Crystal

Violet)

C25H30ClN3 407.98

Component 2
A common technical

grade formulation
C24H28ClN3 393.95

Alternative

Formulation
A sulfated form C29H28N3NaO7S2 617.67

Synthesis of Basic Violet 1 (Methyl Violet)
The industrial synthesis of Basic Violet 1 is achieved through the oxidative condensation of

N,N-dimethylaniline. The following protocol is a representative method.[1]

Experimental Protocol: Synthesis
Reaction Mixture Preparation: In a suitable reaction vessel, create an intimate mixture of

finely ground copper (II) sulfate (hydrated), dried sodium chloride, and phenol.

Addition of N,N-dimethylaniline: To the stirred mixture, gradually add N,N-dimethylaniline.
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Oxidative Condensation: Heat the reaction mixture to facilitate the oxidative condensation of

N,N-dimethylaniline. The copper sulfate acts as the oxidizing agent.

Basic Transformation: Following the condensation, the reaction product is subjected to a

basic transformation.

Acid Transformation and Salting Out: The product is then treated with acid and subsequently

salted out to precipitate the crude Basic Violet 1.

Synthesis Workflow of Basic Violet 1

Mixture Preparation
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1169967/docs?utm_src=pdf-body#basic-violet-1-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

A simplified workflow for the synthesis of Basic Violet 1.

Purification of Basic Violet 1
Crude Basic Violet 1 can be purified to remove impurities, enhancing its suitability for specific

applications. A general method involves recrystallization.

Experimental Protocol: General Purification
Dissolution: Dissolve the crude Basic Violet 1 in hot ethanol.

Precipitation: Cool the ethanolic solution in an ice bath and add diethyl ether to precipitate

the purified dye.

Isolation: Filter the precipitated crystals from the solution.

Drying: Dry the purified Basic Violet 1 at 105 °C.
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Purification Workflow of Basic Violet 1
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A general workflow for the purification of Basic Violet 1.

Application as a Biological Stain
Basic Violet 1, often referred to as Crystal Violet in this context, is a widely used stain in

microbiology and cell biology for visualizing cells and quantifying cell viability.
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Experimental Protocol: Crystal Violet Staining for Cell
Viability

Cell Seeding: Seed adherent cells in a multi-well plate at a density of 10,000-20,000 cells per

well and incubate for at least 24 hours to allow for attachment.

Cell Treatment: Expose the cells to the experimental conditions (e.g., drug treatment).

Fixation: Gently wash the cells with Phosphate-Buffered Saline (PBS) and then fix them with

100% methanol for 10 minutes.

Staining: Remove the fixative and add a 0.1% to 0.5% (w/v) solution of Crystal Violet to each

well, ensuring the cell monolayer is completely covered. Incubate for 10-30 minutes at room

temperature.

Washing: Aspirate the staining solution and wash the wells multiple times with deionized

water to remove excess stain.

Solubilization: Air dry the plate and then add a solubilization solution (e.g., 10% acetic acid or

1% SDS) to each well. Incubate for 15-30 minutes, potentially with gentle agitation, to

dissolve the bound dye.

Absorbance Measurement: Measure the absorbance of the solubilized dye in a microplate

reader at a wavelength of approximately 590 nm. The absorbance is proportional to the

number of viable cells.

Reductive Metabolism
While specific signaling pathways involving Basic Violet 1 are not well-documented, its

reductive metabolism has been described. This process can lead to the formation of a free

radical derivative.
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Reductive Metabolism of Basic Violet 1
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A diagram illustrating the reductive metabolism of Basic Violet 1.

Safety and Handling
Basic Violet 1 is harmful if swallowed or inhaled and can cause skin and eye irritation.

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this compound. All work should be conducted in a well-

ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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